N-(sec-butyl)-3-ethyl-4-methoxybenzenesulfonamide

• IUPAC Name: N-butan-2-yl-3-ethyl-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C13H21NO3S/c1-5-10(3)14-18(15,16)12-7-8-13(17-4)11(6-2)9-12/h7-10,14H,5-6H2,1-4H3
• InChI Key: JTYVTLWVXOCRDN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)S(=O)(=O)NC(C)CC)OC
• Molecular Formula: C13H21NO3S
• Molecular Weight: 271.38 g/mol
• CAS No.: 886124-26-1

Description

“N-(sec-butyl)-3-ethyl-4-methoxybenzenesulfonamide” is a chemical compound that contains several functional groups. The “sec-butyl” group is a four-carbon alkyl radical derived from butane. The “ethyl” group is a two-carbon alkyl radical. The “methoxy” group is an ether functional group consisting of a methyl group bound to an oxygen atom. The “benzenesulfonamide” part of the molecule indicates the presence of a benzene ring, a sulfonamide group, and an amine group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups. The sec-butyl and ethyl groups are alkyl chains, the methoxy group introduces an ether linkage, and the benzenesulfonamide group contains a benzene ring and a sulfonamide functional group.

Chemical Reactions Analysis

The reactivity of this compound would depend on the functional groups present. For example, the amine group in the sulfonamide could potentially engage in reactions like protonation, alkylation, or acylation.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and functional groups all influence properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system in which it is used. Without specific context, it’s difficult to predict the mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, many organic compounds are flammable, and compounds containing certain functional groups may be toxic or corrosive.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be interesting to explore its reactivity, potential uses in synthesis, or biological activity.